Cas no 8001-79-4 (Castor oil)

• Product Name: Castor oil
• CAS No: 8001-79-4
• MF: C₅₇H₁₀₄O₉
• MW: 933.43027973175
• MDL: MFCD00130746
• CID: 47960
• PubChem ID: 14030006
• Update Time: 2025-07-31

Castor oil Chemical and Physical Properties

Names and Identifiers

• Castor oil
• CASTOR OIL DAB-10
• CASTOR OIL(DEHYDRATE)
• DEHYDRATED CASTOR OIL
• FEMA 2263
• OIL OF CASTOR
• RICINI OIL
• RICINI OLEUM
• RICINIUS OIL
• RICINUS OIL
• aromaticcastoroil
• castoroilaromatic
• cosmetol
• crystalo
• goldbond
• huiledericin
• nci-c55163
• neoloid
• oilofpalmachristi
• oliodiricino
• 2,3-bis[[(Z)-12-hydroxyoctadec-9-enoyl]oxy]propyl (Z)-12-hydroxyoctadec-9-enoate
• Castor oil [USP:JAN]
• Castor oil, Eur. PharM. Grade
• Optase
• Ricinum communis oil
• ricinus communis oil
• Tangantangan oil
• Trypsin complex
• Venelex
• Xenaderm
• 蓖麻油
• HRPC Base Oil
• Olio di ricino
• Castor oil, specified according to the requirements of Ph.Eur.
• D5340Y2I9G
• Refined Castor Oil
• Virgin Castor Oil
• Gold bond
• EINECS 232-293-8
• 944472-39-3
• AKOS037515507
• Ricinol
• 8001-79-4
• CCRIS 4596
• EPA Pesticide Chemical Code 031608
• Oleum Ricini
• HSDB 1933
• LAVCO
• Phorbyol
• UNII-D5340Y2I9G
• SCHEMBL12939325
• Viscotrol C
• Crystal O
• Olio di ricino [Italian]
• Caswell No. 165B
• FEMA No. 2263
• TS-08742
• Castor Oil, Technical Grade
• ZEMPKEQAKRGZGQ-AAKVHIHISA-N

• MDL： MFCD00130746
• Inchi： 1S/C57H104O9/c1-4-7-10-31-40-51(58)43-34-25-19-13-16-22-28-37-46-55(61)64-49-54(66-57(63)48-39-30-24-18-15-21-27-36-45-53(60)42-33-12-9-6-3)50-65-56(62)47-38-29-23-17-14-20-26-35-44-52(59)41-32-11-8-5-2/h25-27,34-36,51-54,58-60H,4-24,28-33,37-50H2,1-3H3/b34-25-,35-26-,36-27-
• InChI Key： ZEMPKEQAKRGZGQ-AAKVHIHISA-N
• SMILES： OC(C/C=C\CCCCCCCC(=O)OC(COC(CCCCCCC/C=C\CC(CCCCCC)O)=O)COC(CCCCCCC/C=C\CC(CCCCCC)O)=O)CCCCCC

Computed Properties

• Exact Mass: 932.76800
• Monoisotopic Mass: 932.768
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 66
• Rotatable Bond Count: 53
• Complexity: 1110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 140
• XLogP3: 17.8

Experimental Properties

• Color/Form: Colorless to yellowish transparent viscous oily liquid with slight odor inherent in castor seed oil.
• Density: 0.959
• Melting Point: -12 ºC
• Boiling Point: 313 ºC
• Flash Point: 229 ºC
• Refractive Index: n20/D 1.478(lit.)
• Water Partition Coefficient: <0.1 g/100 mL at 20 ºC
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents. May be light sensitive.
• PSA: 139.59000
• LogP: 15.00950
• Merck: 14,1898
• FEMA: 2263
• Freezing Point: -10℃
• Solubility: Soluble in acetic acid, ether, chloroform, benzene and other organic solvents; It is freely miscible with petroleum ether and ethanol (95%); Insoluble in water.
• Sensitiveness: Sensitive to humidity
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Castor oil Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• WGK Germany：-
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：10
• RTECS：FI4100000
• TSCA：Yes
• Storage Condition：Pure form -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Safety Term：24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Triacylglycerols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Triradylcglycerols Triacylglycerols
• Natural Products and Extracts Flavors and Fragrances Fragrance

Additional information on Castor oil

The Comprehensive Guide to Castor Oil (CAS No. 8001-79-4): Properties, Benefits, and Applications

Castor oil, with the CAS number 8001-79-4, is a versatile vegetable oil derived from the seeds of the Ricinus communis plant. Known for its unique chemical composition, castor oil benefits span across industries, including cosmetics, pharmaceuticals, and industrial applications. This article explores the properties, uses, and trending topics surrounding this remarkable oil.

The primary component of castor oil is ricinoleic acid, which constitutes nearly 90% of its fatty acid profile. This monounsaturated fatty acid is responsible for many of the oil's therapeutic and functional properties. Unlike other vegetable oils, castor oil has exceptional solubility in alcohol and stability under high temperatures, making it valuable for specialized applications.

In recent years, castor oil for hair growth has become a trending search term as more consumers discover its natural haircare benefits. The oil's ability to moisturize the scalp, strengthen hair follicles, and reduce breakage aligns with the growing demand for organic beauty solutions. Similarly, searches for castor oil skincare benefits have increased by 150% in the past two years, reflecting consumer interest in its anti-inflammatory and antimicrobial properties.

The pharmaceutical industry utilizes castor oil as a key excipient in drug formulations. Its excellent solvent properties make it ideal for poorly water-soluble drugs, while its non-toxic nature ensures safety in medicinal applications. Current research explores castor oil in drug delivery systems, particularly for targeted release formulations that could revolutionize certain treatments.

Industrial applications of castor oil continue to expand, especially in the production of biodegradable lubricants and polymers. With increasing environmental concerns, manufacturers are turning to sustainable castor oil derivatives as alternatives to petroleum-based products. The automotive and aerospace industries particularly value its high-performance characteristics under extreme conditions.

Recent innovations have led to the development of hydrogenated castor oil (HCO) and dehydrated castor oil (DCO), which offer enhanced properties for specific industrial needs. These derivatives maintain the eco-friendly profile of the original oil while providing improved thermal stability and viscosity characteristics demanded by advanced manufacturing processes.

The global castor oil market is projected to grow at a CAGR of 4.8% from 2023 to 2030, driven by increasing demand from emerging economies and expanding applications in green chemistry. India remains the world's largest producer of castor oil, accounting for nearly 90% of global production, followed by China and Brazil.

Quality standards for pharmaceutical grade castor oil are particularly stringent, requiring specific purity levels and the absence of certain contaminants. The USP and EP monographs provide detailed specifications for medical-grade products, ensuring consistency and safety in therapeutic applications.

For consumers interested in how to use castor oil for eyebrows or castor oil for eyelash growth, proper application techniques are crucial. The oil should be applied with clean tools and in modest quantities to avoid irritation. Many beauty experts recommend combining it with carrier oils for sensitive skin types.

Emerging research suggests potential benefits of castor oil packs for liver detox, though clinical evidence remains limited. This traditional remedy has gained modern attention as part of holistic wellness approaches, with users reporting various benefits when applied topically to the abdominal area.

The production process of cold-pressed castor oil versus solvent-extracted varieties affects both quality and price. Cold-pressed methods preserve more of the oil's natural compounds but yield less product, making them preferred for premium cosmetic and therapeutic applications where purity is paramount.

Storage conditions significantly impact castor oil shelf life. Properly stored in airtight containers away from light and heat, high-quality castor oil can maintain its properties for up to two years. Users should watch for changes in color, odor, or consistency as indicators of potential degradation.

With increasing interest in sustainable materials, castor oil-based polyurethane has emerged as an important bio-based alternative in foam and coating applications. This development aligns with global efforts to reduce dependence on fossil fuel-derived materials while maintaining performance standards.

For those considering castor oil for constipation relief, it's important to consult healthcare providers about proper dosage and potential interactions. While recognized as an effective stimulant laxative, inappropriate use can lead to electrolyte imbalances or dependency issues.

The cosmetic industry continues to innovate with castor oil formulations, creating products that leverage its emollient properties while addressing modern consumer preferences for clean beauty. New delivery systems and combination products are expanding its presence in mainstream skincare lines.

As research continues, scientists are exploring novel applications of castor oil derivatives in nanotechnology and advanced materials. These developments promise to further expand the utility of this ancient oil in cutting-edge technologies while maintaining its natural, renewable advantages.